Cas no 286932-00-1 (methyl 2-chloro-3-methylbut-3-enoate)

• Product Name: methyl 2-chloro-3-methylbut-3-enoate
• CAS No: 286932-00-1
• MF: C₆H₉ClO₂
• MW: 148.587461233139
• CID: 4643810
• PubChem ID: 101634971
• Update Time: 2024-03-01

methyl 2-chloro-3-methylbut-3-enoate Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-chloro-3-methyl-, methyl ester
• methyl 2-chloro-3-methylbut-3-enoate

• Inchi： 1S/C6H9ClO2/c1-4(2)5(7)6(8)9-3/h5H,1H2,2-3H3
• InChI Key： FZUVHZZZCYKCFI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(Cl)C(C)=C

Computed Properties

• Exact Mass: 148.0291072g/mol
• Monoisotopic Mass: 148.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters